3-Methoxy-16,17-secoestra-1,3,5(10),6,8-pentaen-17-oic acid
3-Methoxy-16,17-secoestra-1,3,5(10),6,8-pentaen-17-oic acid
Doisynoestrol is a steroid acid.
Brand Name:
Vulcanchem
CAS No.:
15372-34-6
VCID:
VC0093561
InChI:
InChI=1S/C19H22O3/c1-4-17-16-7-5-12-11-13(22-3)6-8-14(12)15(16)9-10-19(17,2)18(20)21/h5-8,11,17H,4,9-10H2,1-3H3,(H,20,21)/t17-,19+/m0/s1
SMILES:
CCC1C2=C(CCC1(C)C(=O)O)C3=C(C=C2)C=C(C=C3)OC
Molecular Formula:
C19H22O3
Molecular Weight:
298.4 g/mol
3-Methoxy-16,17-secoestra-1,3,5(10),6,8-pentaen-17-oic acid
CAS No.: 15372-34-6
Main Products
VCID: VC0093561
Molecular Formula: C19H22O3
Molecular Weight: 298.4 g/mol
CAS No. | 15372-34-6 |
---|---|
Product Name | 3-Methoxy-16,17-secoestra-1,3,5(10),6,8-pentaen-17-oic acid |
Molecular Formula | C19H22O3 |
Molecular Weight | 298.4 g/mol |
IUPAC Name | (1S,2R)-1-ethyl-7-methoxy-2-methyl-3,4-dihydro-1H-phenanthrene-2-carboxylic acid |
Standard InChI | InChI=1S/C19H22O3/c1-4-17-16-7-5-12-11-13(22-3)6-8-14(12)15(16)9-10-19(17,2)18(20)21/h5-8,11,17H,4,9-10H2,1-3H3,(H,20,21)/t17-,19+/m0/s1 |
Standard InChIKey | HZZSXUIUESWVSS-PKOBYXMFSA-N |
Isomeric SMILES | CC[C@H]1C2=C(CC[C@@]1(C)C(=O)O)C3=C(C=C2)C=C(C=C3)OC |
SMILES | CCC1C2=C(CCC1(C)C(=O)O)C3=C(C=C2)C=C(C=C3)OC |
Canonical SMILES | CCC1C2=C(CCC1(C)C(=O)O)C3=C(C=C2)C=C(C=C3)OC |
Description | Doisynoestrol is a steroid acid. |
Synonyms | cis-bisdehydrodoisynolic acid methyl ether doisynoestrol doisynoestrol, (1R-cis)-isomer doisynoestrol, (1S-cis)-isomer doisynoestrol, (1S-trans)-isomer doisynoestrol, (cis)-(+-)-isomer fenocycline RS 2874 |
PubChem Compound | 11954177 |
Last Modified | Nov 11 2021 |
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